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Compound of Interest

Compound Name: Travoprost-d4

Cat. No.: B1162420

Part 1: Executive Safety Directive

Travoprost-d4 is a deuterated analog of Travoprost, a synthetic prostaglandin F2a analog.
While primarily used as an internal standard for LC-MS/MS quantification, it retains the potent
biological activity of its parent compound.

The Core Risk: Prostaglandins are potent bioactive lipids. Even in the microgram quantities
typical of internal standards, Travoprost-d4 presents a Reproductive Toxicity (Category 1B)
hazard. It is transdermal (absorbs through skin) and can induce smooth muscle contraction.

Operational Mandate:

e Zero-Sewer Policy: Under no circumstances shall Travoprost-d4 or its solutions be
discharged into sink drains or municipal water systems.

e Solvent-Aware Disposal: This compound is frequently supplied in Methyl Acetate or Ethanol.
Disposal protocols must address both the flammability of the solvent and the bioactivity of
the solute.

o Chain of Custody: Treat all waste containing this analyte as Non-Creditable Hazardous
Waste Pharmaceutical (under EPA 40 CFR Part 266 Subpart P logic).

Part 2: Hazard Profile & Technical Justification
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To ensure compliance and safety, operators must understand the causality behind these
protocols. We do not segregate this waste arbitrarily; we do so because of its specific
toxicological profile.

ble 1: Physicochemical and Hazard

Parameter Specification Operational Implication

Deuterated standards mimic

Compound Travoprost-d4 o
parent toxicity 1:1.
o Repr. 1B (H360), Eye Irrit. 2 CRITICAL: May damage
GHS Classification - )
(H319) fertility or the unborn child.[1]
) Flash Point: -10°C (Highly
Typical Solvent Methyl Acetate
Flammable).
Potent smooth muscle
Bioactivity Prostaglandin F Agonist constrictor; absorbable via
skin.
Characteristic Waste Must be incinerated; do not
RCRA Status i . '
(Ignitable) + Toxic landfill.

The "Why" Behind the Protocol

 Lipophilicity: Travoprost is an isopropyl ester prodrug designed to penetrate the cornea. This
same property allows it to penetrate nitrile gloves if contact is prolonged. Double gloving is
required.

o Environmental Persistence: Prostaglandins can disrupt endocrine systems in aquatic life.
This necessitates the "Zero-Sewer" policy.

Part 3: Step-by-Step Disposal Workflow

This protocol applies to expired standards, autosampler vials, and contaminated PPE.

Phase 1: Waste Segregation & Containment
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Do not mix Travoprost-d4 waste with general "Non-Halogenated Organic" waste streams
unless that stream is already designated for high-potency incineration.

e Liquids (Stock Solutions/Leftover Aliquots):

o Transfer liquid waste into a dedicated High-Potency/Cytotoxic Waste Container (typically a
small, wide-mouth jar compatible with solvents).

o Note: If the total volume is <5 mL (common for internal standards), the entire vial should
be capped and placed into the solid waste stream (see below) to minimize exposure risk
during transfer.

e Solids (Vials, Pipette Tips, Gloves):

o Place all contaminated consumables into a hermetically sealed secondary container (e.g.,
a clear biohazard bag or a screw-top jar).

o Sharp Objects: Autosampler vials must go into a rigid Sharps container labeled "Chemical
Contaminated Sharps."

Phase 2: Deactivation (Spill Response Only)

Routine disposal does not require chemical deactivation. However, in the event of a spill:
« Isolate: Evacuate the immediate area.

o Absorb: Use a solvent-absorbent pad (e.g., polypropylene).

o Clean: Wipe the surface with 10% Bleach (Sodium Hypochlorite) followed by water.

o Mechanism:[1][2][3][4] The ester linkage in Travoprost is susceptible to hydrolysis under
basic conditions (bleach), and the alkene groups are susceptible to oxidation, effectively
reducing bioactivity [1].

Phase 3: Labeling & Storage

e Labeling: The waste container must be labeled:
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DANGER: FLAMMABLE. CONTAINS PROSTAGLANDIN ANALOG (REPRODUCTIVE
TOXIN). FOR INCINERATION ONLY.

o Storage: Store in a Satellite Accumulation Area (SAA) inside a secondary containment tray

until pickup.

Part 4: Decision Logic & Workflow Visualization

The following diagram illustrates the decision matrix for handling Travoprost-d4 waste

streams.
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Travoprost-d4 Waste Generated

Determine Waste State

Solution ccident \ Consumables

Liquid (Stock/Solvent) Spill / Release

Solid (Vials/Tips/PPE)

Volume > 5mL?

Y

Absorb (Polypropylene)
+ 10% Bleach Wipe

Yes |No (Trace)

Cap Vial & Treat as Solid Is it Glass/Sharp?

Bulking: Pour into

High-Potency Solvent Waste No (Gloves) |Yes (Vials)

Double-Bagged Chem-Contaminated
High-Potency Solid Waste Sharps Container

LABEL: 'Flammable + Repro Toxin'

FINAL DISPOSAL:
High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision matrix for the segregation and disposal of Travoprost-d4, ensuring
separation from general waste streams and routing toward incineration.

Part 5: Regulatory Compliance (US Context)

o EPA 40 CFR Part 266 Subpart P: While research labs may technically operate under
different generator statuses, adopting Subpart P standards is the industry best practice for
bioactive compounds. This rule explicitly prohibits sewering hazardous waste
pharmaceuticals [2].[5]

e OSHA Hazard Communication (29 CFR 1910.1200): Personnel must be briefed on the
reproductive hazards. The SDS must be accessible.[2]

o DOT Shipping (if returning to vendor): Because of the Methyl Acetate solvent, waste
shipments often fall under UN1231 (Methyl Acetate) or UN1993 (Flammable Liquid, n.o.s.).

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. tcichemicals.com [tcichemicals.com]

3. youtube.com [youtube.com]

4. fennemorelaw.com [fennemorelaw.com]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1162420?utm_src=pdf-body
https://www.alston.com/en/insights/publications/2018/12/epa-finalizes-management-standards
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=T4329&langSelector=en&selectedCountry=KR
https://www.epa.gov/hwgenerators/management-hazardous-waste-pharmaceuticals
https://www.epa.gov/hwgenerators/management-hazardous-waste-pharmaceuticals
https://www.epa.gov/hwgenerators/management-standards-hazardous-waste-pharmaceuticals-and-amendment-p075-listing
https://www.fennemorelaw.com/environmental-protection-agency-issues-new-rule-for-handling-of-hazardous-waste-pharmaceuticals/
https://pubchem.ncbi.nlm.nih.gov/compound/Travoprost#section=Safety-and-Hazards
https://www.benchchem.com/product/b1162420?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/14163m.pdf
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=T4329&langSelector=en&selectedCountry=KR
https://www.youtube.com/watch?v=QucsjLNNZoQ
https://www.fennemorelaw.com/environmental-protection-agency-issues-new-rule-for-handling-of-hazardous-waste-pharmaceuticals/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e 5. Environment, Land Use & Natural Resources and Food, Drug & Device/FDA Advisory:
EPA Finalizes Management Standards for Hazardous Waste Pharmaceuticals | News &
Insights | Alston & Bird [alston.com]

e 6. epa.gov [epa.gov]

» To cite this document: BenchChem. [Operational Guide: Safe Disposal and Handling of
Travoprost-d4]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1162420#travoprost-d4-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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